Cas no 309735-29-3 (3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide)

3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide structure
309735-29-3 structure
Product Name:3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide
CAS No:309735-29-3
MF:C13H16N2O2S
MW:264.343341827393
CID:4730871
Update Time:2023-08-16

3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazole, 3-(hexahydro-1H-azepin-1-yl)-, 1,1-dioxide
    • 3-(azepan-1-yl)-1,2-benzothiazole 1,1-dioxide
    • 3-Azepan-1-yl-benzo[d]isothiazole 1,1-dioxide
    • XRMSASBXSGVRLP-UHFFFAOYSA-N
    • HMS1705G01
    • STK133164
    • ST50478964
    • 3-(1-Azepanyl)-1,2-benzisothiazole 1,1-dioxide
    • 3-(1-Azepanyl)-1,2-benzisothiazole 1,1-dioxide #
    • 3-azaperhydroepinylbenzo[d]1,2-thiazoline-1,1
    • 3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide
    • Inchi: 1S/C13H16N2O2S/c16-18(17)12-8-4-3-7-11(12)13(14-18)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
    • InChI Key: XRMSASBXSGVRLP-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(=N1)N1CCCCCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 430
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.1
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